N1-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)-N2-phenethyloxalamide
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Description
N1-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)-N2-phenethyloxalamide is a useful research compound. Its molecular formula is C18H26N2O4S and its molecular weight is 366.48. The purity is usually 95%.
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Scientific Research Applications
Biochemical Interactions and Applications :Compounds with hydroxylamine functionalities, similar to parts of the structure of N1-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)-N2-phenethyloxalamide, have been studied for their interactions with biological systems. For instance, hydroxylamine and its derivatives are known to react with the electron-donor side of photosystem II, influencing the O2-evolving center in photosynthetic organisms (Beck & Brudvig, 1987). Such reactions are crucial for understanding the mechanisms of photosynthesis and the potential development of biomimetic systems for energy conversion.
Material Science and Polymer Applications :In material science, hydroxylamine derivatives are used to modify surfaces and create functional materials. The study by Costa and Patrickios (1999) on α-hydroxy and α,ω-dihydroxy polymers synthesized via group transfer polymerization illustrates the versatility of hydroxylamine derivatives in creating polymers with specific end functionalities, which can be covalently linked to form complex structures such as star polymers and networks (Costa & Patrickios, 1999). These materials have potential applications in drug delivery, tissue engineering, and as components in electronic devices.
Organic Synthesis and Chemical Reactions :Hydroxylamine derivatives also play a significant role in organic synthesis, serving as intermediates in the synthesis of various organic compounds. For example, the synthesis and formation of vic-dioxime complexes by Canpolat and Kaya (2005) demonstrate the utility of hydroxylamine derivatives in coordinating with metal ions to form complexes with potential applications in catalysis, molecular recognition, and as precursors for the synthesis of nanomaterials (Canpolat & Kaya, 2005).
Properties
IUPAC Name |
N'-[[4-(2-hydroxyethoxy)thian-4-yl]methyl]-N-(2-phenylethyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26N2O4S/c21-10-11-24-18(7-12-25-13-8-18)14-20-17(23)16(22)19-9-6-15-4-2-1-3-5-15/h1-5,21H,6-14H2,(H,19,22)(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NESSRMXTPMJTQK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSCCC1(CNC(=O)C(=O)NCCC2=CC=CC=C2)OCCO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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